2-(3,4-dimethoxyphenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)acetamide
Description
2-(3,4-dimethoxyphenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that belongs to the class of acetamides and is synthesized through a specific method.
Scientific Research Applications
Pharmaceutical Synthesis
This compound is a key intermediate in the synthesis of various pharmaceuticals. Its structure is conducive to modifications that can lead to the development of new drugs with potential therapeutic applications. For instance, its use in the synthesis of chiral α-aryl ketones is significant due to their presence in numerous active pharmaceutical ingredients (APIs), such as Ibuprofen and Naproxen .
Catalysis Research
In the field of catalysis, this compound can be used to study the effects of substituents on the efficiency of catalytic processes. Its dimethoxyphenyl group may influence the electronic properties of catalysts, potentially leading to more efficient or selective reactions .
Material Science
The compound’s molecular structure could be utilized in the design of organic materials with specific electronic or optical properties. Its aromatic rings and substituents might contribute to the conductivity or luminescence of organic semiconductors .
Biological Studies
As a bioactive molecule, it may serve as a starting point for the development of probes or inhibitors that can interact with specific proteins or enzymes within biological systems. This interaction can be crucial for understanding disease mechanisms or developing new treatments .
Chemical Education
This compound can be used as a case study in chemical education to illustrate principles of organic synthesis, reaction mechanisms, and structure-activity relationships. It provides a practical example of how theoretical knowledge is applied in research .
Environmental Chemistry
In environmental chemistry, derivatives of this compound could be explored for their potential use in the degradation of pollutants or the synthesis of environmentally friendly materials. Its chemical reactivity might be harnessed to break down harmful substances .
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-25-17-9-8-14(11-18(17)26-2)12-19(23)21-15-5-3-6-16(13-15)22-10-4-7-20(22)24/h3,5-6,8-9,11,13H,4,7,10,12H2,1-2H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGUWXEFAMDLVHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NC2=CC(=CC=C2)N3CCCC3=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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